4-(dimethylamino)-N-(2-methylphenyl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C16H18N2O/c1-12-6-4-5-7-15(12)17-16(19)13-8-10-14(11-9-13)18(2)3/h4-11H,1-3H3,(H,17,19)
• InChI Key: UMUOMHWIYORWDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N(C)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

4-(dimethylamino)-N-(2-methylphenyl)benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first discovered in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

4-(dimethylamino)-N-(2-methylphenyl)benzamide works by activating the immune system to attack cancer cells. It does this by stimulating the production of cytokines, which are proteins that help regulate the immune response. This compound also disrupts the blood supply to tumors, which can slow their growth and make them more vulnerable to other treatments.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical models. These include the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the activation of immune cells. This compound has also been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

4-(dimethylamino)-N-(2-methylphenyl)benzamide has several advantages for lab experiments, including its ability to induce tumor necrosis (death of cancer cells) and its potential to enhance the effectiveness of other cancer treatments. However, this compound has several limitations, including its complex synthesis method, its limited solubility in water, and its potential toxicity.

Future Directions

There are several future directions for research on 4-(dimethylamino)-N-(2-methylphenyl)benzamide. These include the development of new synthesis methods that are more efficient and scalable, the optimization of dosing regimens to minimize toxicity, and the identification of biomarkers that can predict patient response to this compound. Other areas of research include the evaluation of this compound in combination with other cancer treatments, the investigation of its potential use in other diseases, and the development of this compound analogs with improved properties.

Synthesis Methods

4-(dimethylamino)-N-(2-methylphenyl)benzamide can be synthesized using a multi-step process that involves the reaction of 4-amino-N-(2-methylphenyl)benzamide with dimethylformamide and acetic anhydride. The resulting compound is then treated with dimethylamine to yield this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

4-(dimethylamino)-N-(2-methylphenyl)benzamide has been studied extensively for its potential use in cancer treatment. Research has shown that this compound has anti-tumor activity in a variety of cancer cell lines, including lung, breast, and colon cancer. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in preclinical models. Clinical trials have been conducted to evaluate the safety and efficacy of this compound in cancer patients, with mixed results.